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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B10800377

Get Quote

For Immediate Implementation: This document provides essential safety and logistical

protocols for the handling and disposal of (24R)-MC 976, a potent calcitriol analogue. All

personnel, including researchers, scientists, and drug development professionals, must adhere

to these procedures to mitigate risks and ensure a safe laboratory environment.

(24R)-MC 976 is a synthetic vitamin D analogue, and while specific quantitative data on its

toxicity are not readily available, it should be handled as a potent compound.[1] The following

guidelines are based on the available Material Safety Data Sheet (MSDS) and best practices

for managing potent pharmaceutical agents.

Essential Safety Information
A thorough understanding of the hazards associated with (24R)-MC 976 is critical. The

following table summarizes key safety data extracted from the product's MSDS.
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Parameter Information Reference

Product Name (24R)-MC 976 [2]

CAS Number 112828-09-8 [2]

Purity >97% [2]

Appearance Not specified

Storage

Long term: -20°C, Short term:

2-8°C. Keep container tightly

closed in a dry and well-

ventilated place.

[2]

Flammability Not flammable or combustible. [2]

Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[2]

Hazardous Combustion

Products

Carbon oxides, nitrogen oxides

(NOx), Sulphur oxides.
[2]

Operational Plan for Handling (24R)-MC 976
Adherence to a strict operational workflow is mandatory to minimize exposure and prevent

contamination. The following step-by-step procedures must be followed:

Pre-Handling Preparations
Designated Area: All work with (24R)-MC 976 must be conducted in a designated and clearly

marked area, such as a chemical fume hood or a glove box, to contain any potential spills or

airborne particles.

Personnel Training: All personnel must be trained on the specific hazards of (24R)-MC 976
and the procedures outlined in this document.

Gather Materials: Ensure all necessary personal protective equipment (PPE) and spill

containment materials are readily available before handling the compound.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (24R)-MC 976:

Respiratory Protection: A NIOSH-approved respirator is required to prevent inhalation of any

dust or aerosols.[2]

Eye Protection: Chemical safety goggles or a face shield must be worn.

Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile). Gloves

must be inspected before use and disposed of as contaminated waste after handling.[2]

Body Protection: A lab coat or disposable gown should be worn. Ensure it is removed before

leaving the designated work area.

Handling Procedures
Avoid Dust Formation: Handle the solid compound carefully to avoid generating dust.[2]

Weighing: If weighing the compound, do so in a containment system (e.g., ventilated balance

enclosure).

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.

Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.[2]

Post-Handling Procedures
Decontamination: All surfaces and equipment that have come into contact with (24R)-MC
976 must be decontaminated. A suitable decontamination procedure should be developed,

which may involve the use of a deactivating solution.

Hand Washing: Thoroughly wash hands with soap and water after handling the compound,

even if gloves were worn.[2]

Disposal Plan
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Proper disposal of (24R)-MC 976 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with (24R)-MC 976 must be segregated from

general laboratory waste. This includes:

Unused compound

Contaminated PPE (gloves, gowns, etc.)

Contaminated lab supplies (pipette tips, vials, etc.)

Waste Containers: Use clearly labeled, sealed, and suitable containers for the disposal of

(24R)-MC 976 waste.[2]

Disposal Method: Do not dispose of (24R)-MC 976 down the drain.[2] All waste must be

disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) office for

specific disposal procedures.

Emergency Procedures
Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[2]

Skin Contact: In case of skin contact, immediately flush the affected area with copious

amounts of water and remove contaminated clothing. Seek medical attention.[2]

Eye Contact: If the compound comes into contact with the eyes, flush with plenty of water for

at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

Ingestion: If swallowed, wash out the mouth with water. Do not induce vomiting. Seek

immediate medical attention.[2]

Spills: In the event of a spill, evacuate the area and prevent further leakage if it is safe to do

so. Wear appropriate PPE and clean up the spill using absorbent material, avoiding dust

generation. Place all contaminated materials in a sealed container for disposal.[2]
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Visual Workflow for Handling (24R)-MC 976
The following diagram illustrates the logical workflow for the safe handling of (24R)-MC 976,

from preparation to disposal.

1. Preparation

2. Handling (in Containment)

3. Post-Handling

4. Waste Disposal

Designate Work Area
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Prepare Spill Kit
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Decontaminate Surfaces & Equipment
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Empty Containers, Unused Compound

Remove & Dispose of PPE Contaminated Materials

Wash Hands Thoroughly

Contaminated PPE

Package in Labeled, Sealed Container

Dispose as Hazardous Waste via EHS
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Caption: Safe handling workflow for (24R)-MC 976.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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